Cas no 13139-14-5 (Nα-Boc-L-tryptophan)

Nα-Boc-L-tryptophan is a protected derivative of L-tryptophan, featuring a tert-butoxycarbonyl (Boc) group at the α-amino position. This modification enhances stability and prevents unwanted side reactions during peptide synthesis, making it a valuable intermediate in solid-phase and solution-phase peptide chemistry. The Boc group is readily cleaved under mild acidic conditions, allowing selective deprotection without affecting other functional groups. The compound retains the indole side chain of tryptophan, enabling its incorporation into peptides requiring aromatic or hydrophobic residues. Its high purity and consistent performance make it suitable for research and pharmaceutical applications, particularly in the synthesis of complex peptides and bioactive molecules.

Nα-Boc-L-tryptophan structure

Product Name:Nα-Boc-L-tryptophan

CAS No:13139-14-5

MF:C₁₆H₂₀N₂O₄

MW:304.341004371643

MDL:MFCD00065595

CID:49058

PubChem ID:87564540

Update Time:2025-10-16

Nα-Boc-L-tryptophan Chemical and Physical Properties

Names and Identifiers

- N-Boc-L-Tryptophan
- Boc-Trp-OH
- N(alpha)-Boc-L-tryptophan
- N-[(tert-Butoxy)carbonyl]-L-tryptophan
- BOC-L-Tryptophan
- N-(tert-Butoxycarbonyl)-L-tryptophan
- (S)-2-((tert-Butoxycarbonyl)amino)-3-(1H-indol-3-yl)propanoic acid
- BOC-L-TRP BR
- BOC-L-TRYPTOPHANE
- Nα-Boc-L-tryptophan
- : N-[(tert-Butoxy)carbonyl]-L-tryptophan
- (2S)-3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- BroMothyMol blue sodiuM salt
- Nalpha-Boc-L-Tryptophane
- N-BOC-L-Tryptophane
- BOC-TRP
- BOC-L-TRP
- Nα-BOC-Trp
- NSC 334306
- BOC-L-TRP-OH
- H-TRP(BOC)-OH
- BOC-TRYPTOPHAN
- BOC-TRYPTOPHAN-OH
- tert-Butoxycarbonyltryptophan
- J-300267
- NS00086100
- DTXSID20884506
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoic acid
- BDBM50043801
- B1639
- AC-17135
- CS-D1147
- MFCD00065595
- Nalpha-t-butoxycarbonyl-L-tryptophan
- N-tert-Butoxycarbonyltryptophan
- M03328
- L-Tryptophan, N-((1,1-dimethylethoxy)carbonyl)-
- CHEMBL65709
- Na-Boc-L-tryptophan
- Nalpha -t-butoxycarbonyl-L-tryptophan
- Nalpha-(tert-Butoxycarbonyl)-L-tryptophan, Boc-L-Trp-OH
- nalpha-tert-butoxycarbonyl-l-tryptophan
- AC7874
- N-((tert-Butoxy)carbonyl)-L-tryptophan
- CHEBI:183830
- Tryptophan, N-carboxy-, N-tert-butyl ester, L-
- NCGC00166098-01
- N-tert.butoxycarbonyl-tryptophan
- tert-Butyloxycarbonyl-L-tryptophan
- A847884
- SR-01000388673-1
- t-butoxycarbonyltryptophan
- N-tert-Butyloxycarbonyl-L-tryptophan
- MFCD00037944
- EINECS 236-072-7
- Q-101608
- AKOS015922872
- Nalpha-boc-L-tryptophane;boc-trp-oh
- (S)-2-tert-Butoxycarbonylamino-3-(1H-indol-3-yl)-propionic acid
- N-(t-butoxycarbonyl)tryptophan
- NFVNYBJCJGKVQK-ZDUSSCGKSA-N
- 13139-14-5
- AKOS005175158
- AM20060456
- Boc-trytophan
- SR-01000388673
- Z756448322
- Boc-Trp-OH, >=99.0% (TLC)
- tert-Butoxycarbonyl-L-tryptophan
- N-alpha-t-Butyloxycarbonyl-L-tryptophane
- (S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(1H-INDOL-3-YL)PROPANOIC ACID
- SCHEMBL1003555
- N-tert-Butoxycarbonyl-L-(-)-tryptophan
- Nalpha-Boc-L-tryptophan
- Na-(tert-Butoxycarbonyl)-L-tryptophan
- Nalpha -t-butoxycarbonyl-L-tryptophane
- EN300-52850
- N-t-butoxycarbonyltryptophan
- L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-
- AS-12736
- N-((1,1-Dimethylethoxy)carbonyl)-L-tryptophan
- (tert-butoxycarbonyl)-L-tryptophan
- tert-Butyloxycarbonyltryptophan
- n-boc-tryptophan
- N-T-BUTOXYCARBONYL-L-TRYPTOPHAN
- BocTrpOH
- N-tert-Butoxycarbonyl-L-tryptophan
- ALBB-015811
- DB-030101
- MDL： MFCD00065595
- Inchi： 1S/C16H20N2O4/c1-16(2,3)22-15(21)18-13(14(19)20)8-10-9-17-12-7-5-4-6-11(10)12/h4-7,9,13,17H,8H2,1-3H3,(H,18,21)(H,19,20)/t13-/m0/s1
- InChI Key： NFVNYBJCJGKVQK-ZDUSSCGKSA-N
- SMILES： O(C(N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O)C(C)(C)C
- BRN： 39677

Computed Properties

Exact Mass: 304.14200
Monoisotopic Mass: 304.142
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2
Topological Polar Surface Area: 91.4

Experimental Properties

Color/Form: White crystalline powder.
Density: 1.1328 (rough estimate)
Melting Point: 132.0 to 138.0 deg-C
Boiling Point: 535.7°C at 760 mmHg
Flash Point: 277.8℃
Refractive Index: -17.5 ° (C=2, DMF)
PSA: 91.42000
LogP: 3.07920
Specific Rotation: -20 º (c=1, methanol)
Optical Activity: [α]20/D −20±1°, c = 1% in DMF
Sensitiveness: Sensitive to air; Sensitive to light
Solubility: Soluble in ethyl acetate, diethyl ether, insoluble in petroleum ether.

Nα-Boc-L-tryptophan Security Information

Signal Word：Danger
Hazard Statement： H226-H301 + H311 + H331-H314-H317-H335-H341-H350-H370
Warning Statement： P201-P210-P260-P280-P301 + P310 + P330-P303 + P361 + P353-P304 + P340 + P310-P305 + P351 + P338 + P310-P308 + P311-P370 + P378-P403 + P233
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S22-S24/25
Hazardous Material Identification：
Safety Term：S24/25
Risk Phrases：R20/21/22
HazardClass：IRRITANT
TSCA：Yes
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Nα-Boc-L-tryptophan Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nα-Boc-L-tryptophan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM248804-500g	Boc-Trp-OH	13139-14-5	97%	500g	$163	2021-06-09
Chemenu	CM248804-1000g	Boc-Trp-OH	13139-14-5	97%	1000g	$252	2021-06-09
Fluorochem	M03328-1g	Boc-Trp-OH	13139-14-5	97%	1g	￡10.00	2022-02-28
Fluorochem	M03328-25g	Boc-Trp-OH	13139-14-5	97%	25g	￡12.00	2022-02-28
Fluorochem	M03328-100g	Boc-Trp-OH	13139-14-5	97%	100g	￡41.00	2022-02-28
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S20085-5g	BOC-L-Tryptophan	13139-14-5	BR，99%	5g	￥40.00	2021-09-02
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S20085-25g	BOC-L-Tryptophan	13139-14-5	BR，99%	25g	￥70.00	2021-09-02
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S20085-100g	BOC-L-Tryptophan	13139-14-5	BR，99%	100g	￥200.00	2021-09-02
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S20085-500g	BOC-L-Tryptophan	13139-14-5	BR，99%	500g	￥900.00	2021-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011304-100g	Nα-Boc-L-tryptophan	13139-14-5	98%	100g	￥172	2024-05-26

Nα-Boc-L-tryptophan Production Method

Nα-Boc-L-tryptophan Related Literature

1. RAFT polymerization of methacrylates containing a tryptophan moiety: controlled synthesis of biocompatible fluorescent cationic chiral polymers with smart pH-responsiveness

Saswati Ghosh Roy,Rituparna Acharya,Urmi Chatterji,Priyadarsi De Polym. Chem. 2013 4 1141
2. Efficient chemo-enzymatic synthesis of endomorphin-1 using organic solvent stable proteases to green the synthesis of the peptide

Honglin Sun,Bingfang He,Jiaxing Xu,Bin Wu,Pingkai Ouyang Green Chem. 2011 13 1680
3. Tryptophan-based styryl homopolymer and polyzwitterions with solvent-induced UCST, ion-induced LCST and pH-induced UCST

Somdeb Jana,Mahammad Anas,Tanmoy Maji,Sanjib Banerjee,Tarun K. Mandal Polym. Chem. 2019 10 526
4. Highly stereoselective one-pot construction of trisubstituted tetrahydro-β-carboline-fused diketopiperazines: a synthetic route towards cialis analogues

Mouhamad Jida,Dirk Tourwé,Steven Ballet RSC Adv. 2014 4 38159
5. Dynamic self-assembled polymer: HCl responsive inversion of supramolecular polymer handedness

Arpita Paikar,Debasish Haldar RSC Adv. 2017 7 47170

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Cas no 13139-14-5 (Nα-Boc-L-tryptophan)

Nα-Boc-L-tryptophan Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Nα-Boc-L-tryptophan Security Information

Nα-Boc-L-tryptophan Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Nα-Boc-L-tryptophan Pricemore >>

Nα-Boc-L-tryptophan Production Method

Nα-Boc-L-tryptophan Related Literature

Related Categories

13139-14-5 (Nα-Boc-L-tryptophan) Related Products